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In the landscape of electrochemical technologies, particularly in the realm of proton exchange

membrane fuel cells (PEMFCs), the choice of the proton exchange membrane (PEM) is

paramount to device performance, longevity, and cost-effectiveness. For decades, DuPont's

Nafion®, a perfluorosulfonated polymer, has been the undisputed industry benchmark, lauded

for its excellent proton conductivity and chemical stability. However, the pursuit of more

affordable and higher-performance materials has led to extensive research into alternative

polymer architectures. Among the most promising contenders are sulfonated polyimides (SPIs),

particularly those incorporating thiobis (thioether) linkages in their backbone.

This guide provides an in-depth, objective comparison of the proton conductivity and related

properties of the benchmark Nafion® membranes against emerging thiobis-based sulfonated

polyimides. We will delve into the fundamental structure-property relationships that govern their

performance, present supporting experimental data from peer-reviewed literature, and provide

detailed protocols for their synthesis and characterization. This document is intended for
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researchers, materials scientists, and engineers working to advance fuel cell technology and

other electrochemical applications.

The Benchmark: Understanding Nafion®
Nafion®'s remarkable success as a PEM stems from its unique chemical structure. It consists

of a highly stable polytetrafluoroethylene (PTFE) backbone, which provides exceptional

mechanical and chemical resilience in the harsh, oxidative, and acidic environment of a fuel

cell.[1] Grafted to this hydrophobic backbone are perfluorovinyl ether side chains terminated

with sulfonic acid (-SO₃H) groups.[1]

Mechanism of Proton Conduction in Nafion®
The proton conductivity of Nafion® is intrinsically linked to its hydration level.[1] The sulfonic

acid groups are hydrophilic and, in the presence of water, form interconnected ionic clusters

and channels within the hydrophobic polymer matrix. Protons are then transported through this

aqueous network via two primary mechanisms:

Grotthuss Mechanism (Hopping): Protons "hop" between adjacent water molecules through

the formation and cleavage of hydrogen bonds. This is a highly efficient process in well-

hydrated membranes.[2]

Vehicular Mechanism (Diffusion): Protons associate with water molecules to form hydronium

ions (H₃O⁺) or larger water-proton complexes (e.g., Zundel or Eigen cations), which then

diffuse through the water-filled channels.[2]

The efficiency of both mechanisms is critically dependent on the water content within the

membrane.[2] When fully hydrated, Nafion® can achieve a proton conductivity of up to 0.1

S/cm at room temperature.[2] However, its performance significantly diminishes at

temperatures above 100°C or under low humidity conditions due to the loss of water, which is a

major limitation for high-temperature fuel cell applications.[3]
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Caption: Chemical structure of Nafion® and its primary proton conduction mechanisms.

The Alternative: Thiobis-Based Sulfonated
Polyimides (SPIs)
Aromatic polyimides are a class of high-performance polymers known for their exceptional

thermal stability, mechanical strength, and chemical resistance.[3] By introducing sulfonic acid

groups onto the polymer backbone, these materials can be rendered proton-conductive,

creating sulfonated polyimides (SPIs). The incorporation of flexible thioether (-S-) linkages,
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often by using diamine monomers like 4,4'-thiodianiline, offers a strategic approach to enhance

solubility and processability without significantly compromising thermal stability.[4]

Synthesis and Structural Advantages
Thiobis-based SPIs are typically synthesized via a one-step high-temperature

polycondensation reaction between a dianhydride (commonly an aromatic tetracarboxylic

dianhydride), a sulfonated diamine, and a non-sulfonated diamine containing a thioether

linkage.[1] The ratio of sulfonated to non-sulfonated diamine allows for precise control over the

ion exchange capacity (IEC), which is a measure of the concentration of sulfonic acid groups.

The aromatic backbone of SPIs provides a rigid framework that can lead to better dimensional

stability (i.e., less swelling) compared to Nafion®, especially at elevated temperatures.[5] The

thioether linkages introduce flexibility into the polymer chain, which can improve the

membrane's toughness and processability into thin, robust films.

Thiobis-Based Sulfonated Polyimide (SPI) Structure
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Caption: Generalized structure of a thiobis-based sulfonated polyimide.
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The ultimate measure of a PEM's viability is its performance under realistic operating

conditions. Below is a comparative analysis based on experimental data from the literature.

Proton Conductivity
Several studies have demonstrated that thiobis-based and other sulfur-containing SPIs can

achieve proton conductivities comparable to, and in some cases exceeding, that of Nafion®.

One notable study reported a copolyimide prepared from 1,4,5,8-naphthalenetetracarboxylic

dianhydride (NTDA), a sulfonated diamine, and a thioether-containing diamine that exhibited a

proton conductivity of 0.18 S/cm in liquid water at 25°C, which is significantly higher than that of

Nafion® 117 under similar conditions.[1] Another study on ether-free sulfonated polytriazoles

incorporating thioether units reported a proton conductivity of 125 mS/cm (0.125 S/cm) at 80°C.

[3]

The proton conductivity of SPIs, much like Nafion®, is highly dependent on the IEC, relative

humidity (RH), and temperature. At high relative humidity, many SPIs show excellent

performance. For example, some BAPPSDS-based copolyimides displayed similar or slightly

higher proton conductivity than Nafion® 117 at relative humidities above 70%.[2]
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Membrane
Temperature
(°C)

Relative
Humidity (%)

Proton
Conductivity
(S/cm)

Reference

Nafion® 117 25 100 (liquid water) ~0.1 [2]

Nafion® 117 80 100 ~0.113

NTDA-

BSPOB/mBAPP

S (9/1) SPI

25 100 (liquid water) 0.18 [1]

BAPPSDS-

based SPIs
50 >70

Similar or higher

than Nafion®

117

[2]

POTPSH-90

(Thioether-

based)

80 95 0.125 [3]

NSPI 10 >80 100
Higher than

Nafion® 117

Water Uptake and Dimensional Stability
A critical parameter for PEMs is their ability to absorb sufficient water to facilitate proton

conduction without excessive swelling, which can compromise the mechanical integrity of the

membrane-electrode assembly.

SPIs often exhibit more controlled water uptake and superior dimensional stability compared to

Nafion®. For instance, a blend of SPI and Nafion® showed a lower swelling ratio than a pure

SPI membrane, attributed to the enhanced entanglement of the polymer chains.[5] The rigid

aromatic structure of polyimides inherently resists the excessive swelling that can be observed

in the more flexible perfluorinated structure of Nafion®.
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Property Nafion® Thiobis-Based SPIs
Key Advantage of
SPIs

Water Uptake
High, necessary for

conductivity

Moderate to high,

dependent on IEC

Can be tailored for

optimal balance

Swelling Ratio

Can be significant,

especially at high

temps

Generally lower due to

rigid backbone

Better dimensional

stability

Mechanical Strength
Good, but decreases

with hydration

Excellent, inherent to

polyimide structure
Enhanced durability

Thermal and Hydrolytic Stability
The aromatic and imide linkages in SPIs endow them with excellent thermal stability, with

decomposition temperatures often exceeding 400°C.[4] However, a potential vulnerability of

polyimides is the hydrolytic stability of the imide ring, especially at elevated temperatures in the

presence of water and acid.

Significant progress has been made to address this. The use of six-membered ring

dianhydrides like NTDA results in polyimides that are much more stable against hydrolysis

compared to those made from five-membered rings.[2] Furthermore, the molecular design of

the diamine monomers can greatly enhance hydrolytic stability. One study demonstrated that a

specific thiobis-based SPI maintained its mechanical strength after being soaked in deionized

water at 100°C for over 2000 hours.[1]

Experimental Protocols
To facilitate further research and validation, we provide standardized, step-by-step

methodologies for the synthesis of a representative thiobis-based SPI and the measurement of

proton conductivity.

Protocol 1: Synthesis of a Thiobis-Based Sulfonated
Polyimide
This protocol is adapted from literature procedures for the one-step synthesis of sulfonated

polyimides in m-cresol.[1]
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Materials:

1,4,5,8-naphthalenetetracarboxylic dianhydride (NTDA)

Sulfonated diamine (e.g., 2,2'-benzidinedisulfonic acid, BDSA)

Thiobis-diamine (e.g., 4,4'-thiodianiline, TDA)

m-cresol (solvent)

Triethylamine (catalyst)

Benzoic acid (catalyst)

Procedure:

To a dry, three-neck flask equipped with a mechanical stirrer and a nitrogen inlet, add the

sulfonated diamine, thiobis-diamine, m-cresol, and triethylamine.

Stir the mixture under a nitrogen flow at room temperature until the diamines are completely

dissolved.

Add the NTDA and benzoic acid to the flask.

Continue stirring at room temperature for 30 minutes.

Heat the reaction mixture to 80°C and hold for 4 hours.

Increase the temperature to 180°C and maintain for 20 hours to complete the polymerization.

After cooling to room temperature, the viscous polymer solution is poured into a large

volume of a non-solvent (e.g., acetone) to precipitate the polymer.

The fibrous polymer is collected by filtration, washed thoroughly with the non-solvent, and

dried in a vacuum oven.

Membrane Casting: The dried polymer is redissolved in a suitable solvent (e.g., m-cresol or

DMAc) to form a viscous solution. This solution is cast onto a clean glass plate and dried in
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an oven at 80°C to form a film.

Proton Exchange: The as-cast film (in its triethylammonium salt form) is immersed in a 1.0 M

hydrochloric acid solution for 48 hours to convert the sulfonic acid groups to their protonated

form.

The membrane is then washed extensively with deionized water and dried.

Protocol 2: Measurement of Proton Conductivity via
Electrochemical Impedance Spectroscopy (EIS)
EIS is the standard technique for determining the proton conductivity of PEMs. This protocol

describes a typical two-probe, through-plane measurement.

Experimental Setup:

Impedance analyzer (e.g., Solartron)

Two-probe conductivity cell with platinum or stainless steel electrodes

Environmental chamber for temperature and humidity control

The prepared membrane sample
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EIS Setup for Proton Conductivity Measurement

Impedance Analyzer

Two-Probe
Conductivity Cell

Environmental Chamber
(Temp & Humidity Control)

Electrode 1 (Pt)

PEM Sample

Electrode 2 (Pt)
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Caption: Experimental workflow for measuring proton conductivity using EIS.

Procedure:

Cut a sample of the proton-exchanged membrane to the dimensions of the conductivity cell.

Measure the thickness (L) of the membrane sample at several points and calculate the

average.

Place the membrane between the two electrodes in the conductivity cell, ensuring good

contact.

Place the entire cell inside the environmental chamber and set the desired temperature and

relative humidity. Allow the system to equilibrate.

Connect the cell to the impedance analyzer.
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Apply a small AC voltage (e.g., 10-50 mV) over a wide frequency range (e.g., 1 MHz to 10

Hz).

The analyzer will generate a Nyquist plot (Z' vs. -Z''). The high-frequency intercept of the plot

with the real axis (Z') corresponds to the bulk resistance (R) of the membrane.

Calculate the proton conductivity (σ) using the following formula:

σ = L / (R × A)

Where:

σ = Proton conductivity (S/cm)

L = Membrane thickness (cm)

R = Membrane resistance (Ω)

A = Electrode area (cm²)

Conclusion and Future Outlook
While Nafion® remains a cornerstone material in the PEM industry due to its proven track

record and robust performance, thiobis-based sulfonated polyimides have emerged as highly

promising alternatives. Experimental evidence demonstrates that these materials can not only

match but in some cases exceed the proton conductivity of Nafion®, particularly at higher

temperatures.[1] Their inherent thermal stability, superior dimensional control, and potential for

lower manufacturing costs make them compelling candidates for next-generation fuel cells and

other electrochemical devices.

The key to unlocking their full potential lies in the continued molecular-level design to optimize

the balance between high proton conductivity, long-term hydrolytic stability, and mechanical

durability. As research progresses, thiobis-based SPIs are poised to play a significant role in

the advancement of clean energy technologies.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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